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Part 1: Chemical Identity & Hazard Profile[1][2]
[3]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: HM-JF526 Nhs

Cat. No.: B11933719

Get Quote

\ J

Before disposal, you must understand the specific hazards of the agent to select the correct
waste stream.
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Property Details

) HM Janelia Fluor® 526, NHS Ester
Chemical Name o
(Succinimidyl Ester)

Fluorescent labeling (dASTORM, STED

Primary Use )

microscopy)

High.[1][2][3] Contains an N-hydroxysuccinimide
Reactivity (NHS) ester group, which reacts covalently with

primary amines.[1][2][3][4]

Solid (powder) or dissolved in organic solvent

Physical State
(DMSO/DMF).[1][2][3][5]

Irritant (Xi).[1][2][3] May cause skin/eye irritation.
Hazard Class [1][2][3][6] Not classified as Cytotoxic/Cytostatic
(Purple Stream).[1][2][3]

16 05 06* (Laboratory chemicals consisting of or
EWC Code containing hazardous substances).[1][2][3][7][8]
[91[10]

Part 2: Pre-Disposal Deactivation (Self-Validating
Protocol)

Direct disposal of reactive NHS esters is discouraged due to their potential to react with other
waste constituents.[2][3] You must quench the reactivity before the agent enters the waste
stream.[3] This step creates a "self-validating" safety loop by eliminating the chemical's primary
hazard (reactivity) at the source.[3]

Step-by-Step Deactivation Protocol

e Assess State:
o Solid Powder: Dissolve residual powder in a small volume of DMSO or DMF.[2][3]

o Liquid Aliquot: Proceed directly to quenching.[1][2][3]
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e Quenching Reaction:

o Add an excess of 1M Tris-HCI (pH 8.0) or a similar amine-containing buffer to the dye
solution.[1][2][3]

o Mechanism: The primary amines in the Tris buffer will rapidly react with the NHS ester,
forming a stable amide bond and releasing N-hydroxysuccinimide (a non-toxic byproduct).

o Alternative: If Tris is unavailable, add water and allow to stand for 1-2 hours. The NHS
ester will hydrolyze (break down) into the carboxylic acid form, though this is slower than
amine quenching.

o Verification:

o The solution is now chemically stable and non-reactive.[2][3] It retains its fluorescent
properties but loses its ability to bind biomolecules covalently.[2][3]

Part 3: NHS Waste Stream Classification

Under HTM 07-01, laboratory chemicals must never be disposed of down the drain.[1][2] They
must be segregated into the appropriate incineration stream.[2][3][11]

Decision Matrix: Selecting the Correct Bin

e Scenario A: Pure Chemical / Stock Vials (Trace Amounts)
o Stream: Chemical Waste (or Clinical Incineration).[1][2][3]

o Container: Rigid, leak-proof container (often Yellow with a Red or White lid, depending on
the specific waste contractor, or a dedicated Chemical Waste Keg).[1]

o Disposal Route: Incineration (High Temperature).[1][2][3][12]
e Scenario B: Contaminated PPE & Consumables (Gloves, Tips, Tubes)[1]
o Stream: Clinical Waste (Incineration Only).[1][2][3]

o Container: Yellow Bag or Yellow Rigid Bin.
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o Note: Do not use the Orange stream (Treatment/Autoclave) for chemical contaminants, as
autoclaving does not destroy chemical hazards and may release vapors.

Visual Disposal Workflow

Chemical Waste Bin
(Rigid, Yellow/Red Lid)
EWC 16 05 06*

HM-JF526 Waste Generated Identify Waste Type

(Yellow Bin/Bag)
EWC 18 01 03*

Click to download full resolution via product page

Figure 1: Decision tree for HM-JF526 disposal ensuring segregation of pure chemical waste

from contaminated consumables.[1]

Part 4: Detailed Operational Protocol
Segregation & Packaging

o Primary Containment: Ensure the dye is in a tightly closed vial.[2][3] If the vial is cracked or
leaking, place it inside a larger secondary container (e.g., a 50mL Falcon tube) and seal it.

o Absorbent Material: If disposing of liquid volumes >5mL (rare for this dye), add an absorbent
material (Vermiculite or absorbent pads) to the secondary container to immobilize the liquid.

[1]

Labeling

Attach a Hazardous Waste Label to the container if it is not already pre-printed on the bin.[2][3]
The label must include:

» Description: "Laboratory Chemicals - HM-JF526 (Fluorescent Dye)"
e Hazard Code: H315/H319 (Causes skin/eye irritation).[1][2][3]

o Origin: Laboratory Name / Department.
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Documentation (Consignment Notes)

For removal from the site, ensure the waste is tracked via a Hazardous Waste Consignment
Note.

o Classification: Hazardous.[1][2][3][13]
e« EWC Code: 16 05 06*.[1][2][3][71[8][°][10]

e UN Number: Typically UN 3316 (Chemical Kit) or UN 3077 (Environmentally Hazardous
Substance, Solid, N.O.S.) depending on the specific formulation and quantity.[1][2] For trace
amounts in mixed lab waste, specific UN marking on the individual vial is often superseded
by the bulk container classification.

Part 5: Spill Management (Immediate Action)

If HM-JF526 powder or solution is spilled:

o Evacuate & PPE: Alert nearby staff. Wear nitrile gloves, lab coat, and safety goggles.[1]
o Contain: Cover the spill with paper towels or an absorbent pad.[2][3]

» Deactivate: Dampen the towels with 1M Tris buffer or water to hydrolyze the NHS ester in
situ.[2][3]

o Clean: Wipe up the material.[2][3] Clean the surface with a detergent solution (e.g., 1% SDS)
to remove fluorescent residue.[1]

Dispose: Place all cleanup materials into the Yellow (Clinical Incineration) bag/bin.

References

o Department of Health (UK). (2013).[1][2][3] Health Technical Memorandum 07-01: Safe
management of healthcare waste.[1][2][3][12] NHS England.[1][2][3] [Link][1][2][3]

o Health and Safety Executive (HSE). (2002).[1][2][3] Control of Substances Hazardous to
Health (COSHH) Regulations.[1][2][3][11][LinK][1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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